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Introduction

Mesterolone is a synthetic androgen and a derivative of dihydrotestosterone (DHT).[1][2] It is
characterized by the addition of a methyl group at the carbon one position (1a-methyl-DHT),
which enhances its oral bioavailability by protecting the molecule from hepatic breakdown.[3]
Unlike many other oral anabolic steroids, Mesterolone is not a C17-alpha alkylated compound.
[3] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, pharmacology, and analytical methodologies related to
Mesterolone.

Chemical and Physical Properties

Mesterolone is a white to yellowish crystalline powder.[2] A summary of its key chemical and
physical properties is presented in the tables below.

Table 1: Chemical Identifiers of Mesterolone
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Identifier Value

(1S,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-
1,10,13-trimethyl-

IUPAC Name
1,2,45,6,7,8,9,11,12,14,15,16,17-
tetradecahydrocyclopenta]a]phenanthren-3-one
Chemical Formula C20H3202
Molecular Weight 304.47 g/mol
CAS Number 1424-00-6
PubChem CID 15020

ble 2: Physicochemical ies of |

Property Value
Melting Point 203.5°C to 208°C
Boiling Point 420.3 £ 45.0 °C (Predicted)
o Practically insoluble in water; Soluble in ethanol
Solubility
and chloroform
logP (Octanol-Water Partition Coefficient) 3.48 (Estimated)

Pharmacological Properties
Mechanism of Action

Mesterolone exerts its effects primarily by binding to and activating androgen receptors (AR) in
various tissues, including muscle, the central nervous system, and reproductive organs.[4][5]
This interaction triggers a cascade of intracellular events that modulate gene expression,
leading to its androgenic and anabolic effects.

The signaling pathway of Mesterolone through the androgen receptor is depicted below:
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Mesterolone Signaling Pathway
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Mesterolone Synthesis Workflow

Start: 1a-methyl testosterone

Birch Reduction
(Li, NHs, THF, t-BuOH)

Quenching
(Mesityl Oxide)

Aqueous Workup

(NH4Cl, H20)

Precipitation
(Ice water, HCI)

Isolation & Purification
(Filtration, Washing, Drying)

End: Mesterolone

General Analytical Workflow for Mesterolone

Biological Sample
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Enzymatic Hydrolysis
(for Urine)

Extraction
(LLE or SPE)
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(for GC-MS) if LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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